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Compound of Interest

Compound Name: alpha-lonone

Cat. No.: B122830

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemical reagents is paramount. This guide provides immediate, essential
safety and logistical information for the proper management of alpha-lonone, a common
fragrance ingredient, from receipt to disposal. Adherence to these procedures will foster a
secure and compliant laboratory environment.

Alpha-lonone is a combustible liquid that can cause skin and eye irritation and may lead to
sensitization upon contact or inhalation.[1][2] Therefore, proper personal protective equipment
(PPE) and handling protocols are critical to mitigate risks.

Physical and Chemical Properties

Understanding the properties of alpha-lonone is the first step toward safe handling.
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Property Value

CAS Number 127-41-3

EC Number 204-841-6
Molecular Formula C13H200

Molecular Weight 192.30 g/mol
Appearance Light yellow liquid
Odor Characteristic
Boiling Point 250 °C (calculated)
Flash Point 110 °C

Density 0.922 g/cm3 at 20 °C

Vapor Pressure

0.0361 hPa at 25 °C

Solubility in Water Insoluble
log KOW 3.896
Bioaccumulation (BCF) 161

Sources:[2][3][4][5][6]

icoloaical

Endpoint Value Species

LD50 Oral 4590 mg/kg Rat

LD50 Dermal >5000 mg/kg Rabbit
Source:[7]

Operational Plan: Handling and Disposal

A systematic approach to handling and disposal is crucial for safety and regulatory compliance.
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Receiving and Storage

 Inspection: Upon receipt, inspect containers for leaks or damage. Ensure they are clearly
labeled.[1]

o Storage Location: Store in a cool, dry, well-ventilated area away from sources of ignition and
incompatible materials such as strong oxidizing agents.[1][8][9]

o Containers: Keep containers tightly closed and store in the original or a compatible container.

[1]8]

Engineering Controls and Personal Protective
Equipment (PPE)

To minimize exposure, a combination of engineering controls and PPE is required.

e Ventilation: Use in a well-ventilated area. Showers, eyewash stations, and ventilation
systems should be readily available.[1][10]

o Personal Protective Equipment: The following PPE must be worn when handling alpha-
lonone:
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PPE Category

Specification

Eye/Face Protection

Chemical safety goggles are recommended.[8]
If there is a splash hazard, a face shield should
also be worn. Eye and face protection should
comply with OSHA's regulations in 29 CFR
1910.133 or European Standard EN166.[9]

Hand Protection

Chemical-resistant gloves must be worn.[8]
Inspect gloves for integrity before use. Use
proper glove removal technique to avoid skin
contact.[2] Dispose of contaminated gloves after
use in accordance with good laboratory

practices and applicable laws.[2]

Skin and Body Protection

Wear a lab coat, overalls, or a complete suit
protecting against chemicals.[1][2] An apron
may also be necessary.[1] The type of protective
equipment must be selected based on the
concentration and amount of the dangerous
substance at the specific workplace.[2] Do not
allow clothing wet with the material to stay in

contact with skin.[1]

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, a NIOSH/MSHA approved
respirator should be worn.[10] For high airborne
concentrations, a positive-pressure supplied air
respirator may be required.[10] Respiratory
protection must be provided in accordance with
current local regulations.[10] A NIOSH-approved
air-purifying respirator with an organic vapor
cartridge may be permissible under certain
circumstances where airborne concentrations

are expected to exceed exposure limits.[10]

Safe Handling Procedures

» Avoid all personal contact, including inhalation of vapor or mist.[1][2]
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Wash hands thoroughly after handling, before breaks, and at the end of the workday.[2]
Keep away from food, drink, and animal feedingstuffs.[3][4]

Use only non-sparking tools and take precautionary measures against static discharge.[10]

Spill Management

Immediate Actions: Evacuate the area and move upwind if necessary.[1] Eliminate all ignition
sources.

Containment: Prevent the spill from entering drains or waterways.[1] Contain and absorb the
spill with inert material such as sand, earth, or vermiculite.[1]

Cleanup: Wear appropriate PPE, including respiratory protection.[1] Collect the absorbed
material and place it in a suitable, closed container for disposal as hazardous waste.[2]

Ventilation: Ventilate the affected area.[3][4]

Disposal Plan

Waste Classification: Alpha-lonone and its container must be disposed of as hazardous
waste.[1]

Procedure: All waste must be handled in accordance with local, state, and federal
regulations.[1] Consult with your institution's environmental health and safety office or a
licensed professional waste disposal service.

Containers: Do not reuse empty containers as they may still present a chemical hazard.[1]
Contaminated packaging should be handled in the same way as the substance itself.[3]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling and disposal of

alpha-lonone in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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